Sodium ion
Overview
Description
Sodium ion (Na+) is an essential electrolyte that plays a vital role in various physiological processes in the human body. It is the most abundant cation in the extracellular fluid and is critical for maintaining fluid and electrolyte balance, nerve transmission, and muscle function. Due to its importance, sodium ion has been extensively studied in scientific research, and many methods have been developed for its synthesis and analysis.
Scientific Research Applications
Sodium-Ion Batteries (SIBs)
Sodium-ion batteries are gaining traction as a cost-effective and sustainable alternative to lithium-ion batteries. They are considered for applications ranging from load leveling and electrical vehicles to renewable energy storage systems due to the abundance and low cost of sodium. Several advancements have been made in the development of cathode and anode materials, electrolytes, and cell designs for SIBs, addressing challenges in energy density, rate capability, and cycling life (Delmas, 2018). Recent research has also focused on metal chalcogenides as high-performance anode materials for SIBs, offering insights into their structural features and electrochemical behaviors (Dai et al., 2019).
Aqueous Sodium-Ion Batteries (ASIBs)
Aqueous sodium-ion batteries (ASIBs) have emerged as promising alternatives, particularly for stationary power sources in sustainable energy systems. They address the safety concerns associated with the flammable organic electrolyte in traditional batteries. Research efforts are focused on improving the performance of ASIBs by exploring and developing advanced cathodes, anodes, and electrolytes (Bin et al., 2018).
Sodium MRI
Sodium MRI (Magnetic Resonance Imaging) is another significant application. Sodium plays a vital role in many physiological processes, and its high NMR sensitivity makes it a valuable nucleus for biomedical research. Sodium MRI is used to study anisotropic compartments in various biological tissues, providing essential insights into cellular and tissue-level sodium distribution and movements (Eliav & Navon, 2016).
Electrolytes in Sodium-Ion Batteries
The development of electrolytes for sodium-ion batteries is crucial for their performance. Research has been directed towards creating electrolytes with wide electrochemical windows, high thermal stability, and excellent ionic conductivity. This includes organic, ionic liquid, aqueous, solid electrolytes, and hybrid electrolytes, each with its own set of advantages for different applications (Huang et al., 2019).
Energy Storage and Sustainable Energy Solutions
Sodium-ion batteries have potential applications in grid-scale energy storage, portable electronics, and electric vehicles. Research has revitalized interest in sodium-ion electrode materials, focusing on their performance compared to lithium-ion materials (Lee et al., 2014).
Sodium in Electronic Devices
Applications of sodium ions extend to electronic devices like room-temperature sodium-sulfur batteries, which show promise for scientific research and real-world applications due to their high kinetics and efficient mechanisms (Yan et al., 2020).
Sodium Ion Analysis in Various Industries
Sodium on-line measurement technology finds applications in several industries, including electricity, soda production, agriculture, medicine, and environmental protection. The development of ion-selective electrodes is a key focus area in this field (Rui, 2006).
Cost and Resource Analysis
A cost and resource analysis of sodium-ion batteries compared to lithium-ion batteries has been conducted, emphasizing their promise due to the abundance, lower toxicity, and lower cost of sodium resources (Vaalma et al., 2018).
properties
IUPAC Name |
sodium(1+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Na/q+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKNQFGJONOIPTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Na+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8037671 |
Source
|
| Record name | Sodium ion | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8037671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
22.9897693 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | Sodium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000588 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Sodium ion | |
CAS RN |
17341-25-2, 7440-23-5 |
Source
|
| Record name | Sodium ion | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17341-25-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sodium cation | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017341252 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium cation | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB14516 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Sodium ion | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8037671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | SODIUM CATION | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LYR4M0NH37 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Sodium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000588 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
97.82 °C |
Source
|
| Record name | Sodium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000588 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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